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Compound of Interest

Compound Name: Onjixanthone II

Cat. No.: B1163484 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Onjixanthone II is a naturally occurring xanthone, a class of oxygen-containing heterocyclic

compounds, isolated from the roots of Polygala tenuifolia. This plant has a long history of use in

traditional medicine, suggesting the therapeutic potential of its chemical constituents. This

technical guide provides a concise summary of the available scientific information on

Onjixanthone II, focusing on its chemical properties and biological activities. While

comprehensive data on this specific xanthone is limited, this document consolidates the current

knowledge to support further research and drug development efforts.

Chemical Structure and Properties
Onjixanthone II, with the systematic name 1,3,6-trihydroxy-2,7-dimethoxyxanthen-9-one,

possesses a core xanthone scaffold characterized by a dibenzo-γ-pyrone framework. Its

chemical identity is defined by the following key identifiers:
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Property Value

CAS Number 136083-93-7

Molecular Formula C₁₅H₁₂O₇

Molecular Weight 304.25 g/mol

IUPAC Name 1,3,6-trihydroxy-2,7-dimethoxyxanthen-9-one

Biological Activities and Quantitative Data
Research on the specific biological activities of Onjixanthone II is still in its early stages.

However, preliminary studies and the broader activities of xanthones and Polygala tenuifolia

extracts suggest several areas of interest.

Cytotoxic Activity
Limited data is available regarding the direct anticancer effects of Onjixanthone II. One study

reported its cytotoxic activity against two drug-resistant cancer cell lines.

Cell Line Activity

Taxol-resistant A549 IC₅₀ > 200 µM

NCI/ADR-RES IC₅₀ > 200 µM

These results indicate that Onjixanthone II has low cytotoxic potency against these specific

cell lines under the tested conditions. Further research is required to explore its activity against

a wider range of cancer cell types and to understand its potential mechanisms of action, which

for other xanthones include the induction of apoptosis and cell cycle arrest.

Potential Neuroprotective and Anti-inflammatory Effects
While direct experimental evidence for Onjixanthone II is scarce, extracts from Polygala

tenuifolia, its natural source, have demonstrated significant neuroprotective and anti-

inflammatory properties. These effects are attributed to various constituents, including saponins

and xanthones. The general mechanisms associated with the neuroprotective effects of

compounds from this plant include the modulation of inflammatory pathways and the inhibition
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of monoamine oxidase (MAO), an enzyme implicated in the pathophysiology of

neurodegenerative diseases. The anti-inflammatory activity of xanthones is often linked to the

inhibition of pro-inflammatory mediators.

Experimental Protocols
Detailed experimental protocols for the biological evaluation of Onjixanthone II are not

extensively published. The following represents a generalized methodology for assessing the

cytotoxic activity of a compound like Onjixanthone II, based on standard laboratory practices.

MTT Assay for Cytotoxicity

Cell Culture: Human cancer cell lines (e.g., A549, NCI/ADR-RES) are cultured in an

appropriate medium supplemented with fetal bovine serum and antibiotics, and maintained in

a humidified incubator at 37°C with 5% CO₂.

Cell Seeding: Cells are seeded into 96-well plates at a predetermined density and allowed to

adhere overnight.

Compound Treatment: Onjixanthone II, dissolved in a suitable solvent (e.g., DMSO), is

added to the wells at various concentrations. Control wells receive the solvent alone.

Incubation: The plates are incubated for a specified period (e.g., 48 hours).

MTT Addition: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution is

added to each well and incubated for a further 2-4 hours, allowing viable cells to metabolize

the MTT into formazan crystals.

Solubilization: The medium is removed, and a solubilizing agent (e.g., DMSO or a

specialized buffer) is added to dissolve the formazan crystals.

Absorbance Measurement: The absorbance of the resulting solution is measured using a

microplate reader at a specific wavelength (e.g., 570 nm).

Data Analysis: The percentage of cell viability is calculated relative to the control, and the

IC₅₀ value (the concentration of the compound that inhibits cell growth by 50%) is

determined.
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Signaling Pathways
The precise signaling pathways modulated by Onjixanthone II have not yet been elucidated.

However, based on the known activities of other xanthone compounds, a potential mechanism

of action could involve the modulation of key inflammatory and cell survival pathways. The

following diagram illustrates a generalized inflammatory signaling cascade that is a common

target for bioactive natural products.
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A potential signaling pathway targeted by xanthones.

Conclusion and Future Directions
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Onjixanthone II is a xanthone with a defined chemical structure and limited, but emerging,

biological data. The current evidence suggests low cytotoxicity against certain drug-resistant

cancer cell lines. However, its origin from Polygala tenuifolia, a plant with known

neuroprotective and anti-inflammatory properties, points towards other potential therapeutic

applications that warrant further investigation.

Future research should focus on:

Comprehensive Biological Screening: Evaluating the activity of Onjixanthone II in a broader

range of assays, including various cancer cell lines, models of neuroinflammation, and

enzymatic assays for targets like monoamine oxidase.

Mechanism of Action Studies: Elucidating the specific molecular targets and signaling

pathways modulated by Onjixanthone II.

In Vivo Efficacy: Assessing the therapeutic potential of Onjixanthone II in relevant animal

models of disease.

A more in-depth understanding of the pharmacological profile of Onjixanthone II will be crucial

for determining its potential as a lead compound for the development of new therapeutics.

To cite this document: BenchChem. [Onjixanthone II: A Technical Overview of a Bioactive
Xanthone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1163484#onjixanthone-ii-chemical-structure-and-cas-
number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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